Cas no 1797874-86-2 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone
• CAS No: 1797874-86-2
• MF: C₁₈H₁₆FN₅O
• MW: 337.350946426392
• CID: 5372437
• Update Time: 2025-06-07

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone

• Inchi： 1S/C18H16FN5O/c1-23-17(8-16(22-23)12-2-4-14(19)5-3-12)18(25)24-7-6-15-13(10-24)9-20-11-21-15/h2-5,8-9,11H,6-7,10H2,1H3
• InChI Key： QJJMQDGNXISLNU-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1=CC(C2=CC=C(F)C=C2)=NN1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone

Introduction to 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone (CAS No. 1797874-86-2)

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone, identified by its CAS number 1797874-86-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound belongs to the pyrido[4,3-d]pyrimidine scaffold, a heterocyclic system well-known for its presence in various bioactive molecules, including several FDA-approved drugs. The structural features of this molecule, particularly the combination of a pyrido[4,3-d]pyrimidine core and a 5-(4-fluorophenyl)-2-methylpyrazole moiety, make it a promising candidate for further investigation in medicinal chemistry.

The pyrido[4,3-d]pyrimidine scaffold is a nitrogen-rich heterocycle that has been extensively studied for its pharmacological properties. This scaffold is found in several bioactive natural products and synthetic compounds, demonstrating a wide range of biological activities such as kinase inhibition, antimicrobial, and anticancer effects. The presence of the 6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone substituent in 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone introduces additional functional groups that may modulate the compound's interactions with biological targets. The 4-fluorophenyl group is particularly interesting as fluorine substitution often enhances metabolic stability and binding affinity in drug candidates.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel scaffolds with potential therapeutic applications. The 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone structure represents an excellent example of how combining known pharmacophores can lead to the discovery of new bioactive molecules. The pyrido[4,3-d]pyrimidine core is known to interact with various enzymes and receptors, while the pyrazole moiety can further enhance binding interactions through hydrogen bonding and hydrophobic interactions.

In the context of drug discovery, the synthesis and characterization of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone have been explored to understand its potential as a lead compound. The fluorine atom in the 5-(4-fluorophenyl) group plays a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity and selectivity. Additionally, the methylpyrazole substituent may contribute to steric hindrance and improve solubility characteristics, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in targeting kinases, which are key enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer. Kinase inhibitors represent a major class of drugs on the market today, and there is ongoing interest in developing new inhibitors with improved efficacy and reduced side effects. The unique structure of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone suggests that it may interact with kinase active sites in a novel manner compared to existing inhibitors.

Recent studies have demonstrated that modifications within the pyrido[4,3-d]pyrimidine scaffold can significantly alter biological activity. For instance, studies have shown that substituents at specific positions can enhance binding affinity or alter selectivity profiles. The presence of both the fluorophenyl and methylpyrazole groups in 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone may provide a balance between steric hindrance and electronic modulation that could be advantageous for kinase inhibition.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocycles more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in building carbon-carbon bonds within these intricate structures. The synthesis of the 6-ylium-[5-(4-fluorophenyl)-2-methylpyrazol] portion is particularly challenging but can be achieved through carefully designed reaction sequences.

Once synthesized, 7,8 -dihydro - 5 H - pyrido [ 44 , 33 - d ] pyrimidin - 66 - yl - [55 - (44 - fluoro phen yl )22 - me thy l py ra z ol ] me than one must be rigorously characterized using spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These analyses help confirm the structure and purity of the compound before it can be subjected to biological testing. High-resolution NMR spectroscopy is particularly important for determining the exact connectivity of atoms within this complex molecule.

Biological evaluation typically involves testing the compound's interaction with target enzymes or receptors using techniques such as enzyme inhibition assays or binding studies. In vitro assays are commonly employed first to assess initial activity levels before moving on to more complex models such as cell-based assays or animal models if promising results are obtained. The use of computational modeling has also become increasingly important for predicting binding affinities and understanding molecular interactions at an atomic level.

The potential applications of 7,8 - di hydro - 55 H - py rid o [44 ,33 - d ] py rim id ine66 - yl - [55 -(44 fluoro phen yl )22me thy l py ra z ol ] me than one extend beyond kinase inhibition alone There is growing evidence suggesting that this scaffold may also interact with other biological targets including transcription factors or ion channels These alternative interactions could open up new therapeutic avenues particularly if they lead to more selective or less toxic drug candidates

In conclusion, 7,8 di hydro55 h py rid o [44 ,33 d ] py rim id ine66 yl [55(44 fluoro phen yl )22me thy l py ra z ol ] me than one (cas no1797874862) represents an exciting example of how combining known pharmacophores can lead to novel bioactive molecules Its unique structure suggests potential applications in targeting kinases although further research is needed to fully understand its biological activity Computational modeling experimental synthesis characterization will continue play crucial role exploring full therapeutic potential